1-{Phenyl[3-(trifluoromethyl)phenyl]methyl}piperazine

• Molecular Formula: C18H19F3N2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 1-[phenyl-[3-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C18H19F3N2/c19-18(20,21)16-8-4-7-15(13-16)17(14-5-2-1-3-6-14)23-11-9-22-10-12-23/h1-8,13,17,22H,9-12H2
• InChI Key: VOQCGPJENVDOCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(C2=CC=CC=C2)C3=CC(=CC=C3)C(F)(F)F

Description

1-{Phenyl[3-(trifluoromethyl)phenyl]methyl}piperazine is a useful research compound. Its molecular formula is C18H19F3N2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of phenyl(3-(trifluoromethyl)phenyl)methanol (10.0 g, 39.6 mmol) in CH2Cl2 (20 mL) was added thionyl chloride (5.78 mL, 79.3 mmol) dropwise at rt. After the addition, the reaction was warmed to 40° C. for 18 h. The solvent was evaporated in vacuo and the residue was dried under vacuum pump for 1 h. The residue was dissolved in CH3CN and added to a solution of piperazine (13.7 g, 159 mmol) in CH3CN and heated to 100° C. for 12 h. The solvent was removed in vacuo, the residue dissolved in CH2Cl2 (150 mL) and washed with 1N NaOH (150 mL). The organic layer was dried with K2CO3 or Na2SO4, filtered, and concentrated. The crude product 1-(phenyl(3-(trifluoromethyl)phenyl)-methyl)piperazine (10.8 g, 85.0% yield) an oil was used without further purification or can be purified by ISCO flash chromatography using 0-15% 2N NH3 methanol solution in CH2Cl2. MS (ESI, pos. ion) m/z: 321.1 (M+1).

Synthesis routes and methods II

Procedure details